Cas no 28309-53-7 ([(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate)

[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate structure
28309-53-7 structure
Product Name:[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate
CAS No:28309-53-7
MF:C13H14N2O7
MW:310.259463787079
CID:2662480
Update Time:2023-08-06

[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

    • 2,2''-anhydro-1-(3'',5''-di-O-acetyl-β-D-arabinofuranosyl)uracil
    • 2α-(Acetoxymethyl)-3β-(acetoxy)-2,3,3aβ,8bβ-tetrahydro-6H-4-oxa-5,8a-diaza-4H-indeno[1,2-b]furan-6-one
    • STK368470
    • 3',5'-diacetyl-O^2^,2-cyclouridine
    • 3',5'-Diacetyl-2-O,2'-anhydrouridine
    • ST50869321
    • 2,2'-Anhydro-1-(2'-deoxy-3',5'-di-O-acety-beta-D- arabinofuranosyl)uracil
    • (3aS,2R,3R,9aR)-2-(acetyloxymethyl)-6-oxo-9-hydro-2H,3H,3aH,9aH-oxolano[2,3-d] pyrimidino[2,1-b]1,3-oxazolidin-3-yl acetate
    • (2R,3R,3aS,9aR)-2-[(acetyloxy)methyl]-6-oxo-2,3,3a,9a-tetrahydro-6H-furo[2',3':4,5][1,3]oxazolo[3,2-a]pyrimidin-3-yl acetate
    • [(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methy
    • [(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate
    • Inchi: 1S/C13H14N2O7/c1-6(16)19-5-8-10(20-7(2)17)11-12(21-8)15-4-3-9(18)14-13(15)22-11/h3-4,8,10-12H,5H2,1-2H3/t8-,10-,11+,12-/m1/s1
    • InChI Key: AXUJTCUYAOPZNY-KXGXSXBTSA-N
    • SMILES: O1[C@H](COC(C)=O)[C@H]([C@H]2[C@@H]1N1C=CC(N=C1O2)=O)OC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 585
  • XLogP3: -1.9
  • Topological Polar Surface Area: 104

[(2R,4R,5R,6S)-5-Acetyloxy-10-oxo-3,7-dioxa-1,9-diazatricyclo[6.4.0.02,6]dodeca-8,11-dien-4-yl]methyl acetate Related Literature

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